Cas no 698999-85-8 (b-nicotinamide adenine dinucleotide*phos phate sodiu)

• Product Name: b-nicotinamide adenine dinucleotide*phos phate sodiu
• CAS No: 698999-85-8
• MF: C₂₁H₂₉N₇NaO₁₈P₃
• MW: 783.402118444443
• MDL: MFCD00036973
• CID: 974370
• PubChem ID: 24897427
• Update Time: 2025-05-26

b-nicotinamide adenine dinucleotide*phos phate sodiu Chemical and Physical Properties

Names and Identifiers

• b-nicotinamide adenine dinucleotide*phos phate sodiu
• LogP
• Triphosphopyridine nucleotide sodium salt hydrate
• sodium,[[5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• TRIPHOSPHOPYRIDINE NUCLEOTIDE DISODIUM SALT
• β-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate
• NADP+ (sodium salt hydrate)
• beta-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate
• MFCD00150480
• 1184-16-3 (anhydr.)
• sodium;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate
• 698999-85-8
• NADP sodium salt
• AKOS037748834
• AS-69196
• beta-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate, powder
• NADP (sodium hydrate)
• Nicotinamide adenine dinucleotide phosphate (oxidised form) monosodium salt
• beta-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate, powder, BioReagent, suitable for cell culture
• beta-Nicotinamide adenine dinucleotide phosphate hydrate
• beta-NADP-sodium salt
• G72042
• NADP SODIUM HYDRATE

• MDL： MFCD00036973
• Inchi： 1S/C21H28N7O17P3.Na.H2O/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);;1H2/q;+1;/p-1/t10-,11-,13-,14-,15-,16-,20-,21-;;/m1../s1
• InChI Key： CYQLUFJYVTUUFN-WUEGHLCSSA-M
• SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H]([N+]3C=CC=C(C(N)=O)C=3)O2)O)O)[C@H]1O.[Na+].O

Computed Properties

• Exact Mass: 767.07327
• Monoisotopic Mass: 784.07578741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 50
• Rotatable Bond Count: 13
• Complexity: 1290
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 369Ų

Experimental Properties

• Melting Point: 175-178 °C (dec.) (lit.)
• Solubility: H2O: soluble50mg/mL, clear, colorless to faintly yellow
• PSA: 364.79
• LogP: -1.12280

b-nicotinamide adenine dinucleotide*phos phate sodiu Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P280,P305+P351+P338,P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides
• Other Chemical additives Functional Additives
• Other Chemical Reagents

Additional information on b-nicotinamide adenine dinucleotide*phos phate sodiu

B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium (CAS No. 698999-85-8): A Comprehensive Overview in Modern Biochemical Research

The compound B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium, identified by the Chemical Abstracts Service registry number CAS No. 698999-85-8, represents a critical biochemical entity with significant implications in cellular metabolism and therapeutic applications. This compound, often abbreviated as NADPNa, is a derivative of nicotinamide adenine dinucleotide (NAD⁺), a coenzyme essential for numerous enzymatic reactions in living organisms. The inclusion of the phosphate group and the sodium counterion enhances its solubility and bioavailability, making it a valuable tool in both research and potential clinical settings.

In recent years, the role of NADPNa has gained prominence due to its involvement in various metabolic pathways, particularly in redox reactions and biosynthetic processes. The compound serves as a precursor for nicotinamide adenine dinucleotide phosphate (NADP⁺), which is crucial for anabolic reactions such as fatty acid synthesis and nucleotide biosynthesis. The sodium salt form (NADPNa) ensures better stability and reactivity, making it an ideal candidate for laboratory investigations and industrial applications.

One of the most compelling aspects of B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium is its potential in addressing age-related decline in cellular function. Emerging research indicates that declining levels of NAD⁺ and its derivatives, including NADPNa, are associated with various pathological conditions, including metabolic syndromes, neurodegenerative diseases, and aging itself. Studies have demonstrated that supplementing with NAD⁺-boosting compounds can partially reverse these declines, suggesting a therapeutic window for NADPNa in mitigating age-related pathologies.

The biochemical significance of NADPNa extends beyond its role as a cofactor. It is also involved in signaling pathways that regulate cellular stress responses, inflammation, and DNA repair mechanisms. For instance, the NADPH oxidase system, which relies on NADP⁺, plays a pivotal role in generating reactive oxygen species (ROS) that are essential for cell signaling but can also contribute to oxidative stress if uncontrolled. Understanding and modulating the activity of NADPNa could thus provide insights into developing strategies to balance redox homeostasis in disease states.

In the realm of drug development, B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium has emerged as a key intermediate in synthesizing novel therapeutic agents. Its structural framework allows for modifications that can enhance pharmacological properties such as bioavailability, specificity, and metabolic stability. Researchers are exploring derivatives of NADPNa that could target specific enzymatic pathways implicated in diseases like cancer, diabetes, and neurodegenerative disorders. The ability to fine-tune the chemical structure while retaining biological activity makes CAS No. 698999-85-8 a versatile building block in medicinal chemistry.

The pharmaceutical industry has taken note of these advancements, leading to increased investment in NAD⁺-related research. Companies are developing formulations that incorporate NADPNa or its derivatives for clinical trials aimed at treating conditions where cellular energy metabolism is impaired. These trials often focus on enhancing mitochondrial function, improving insulin sensitivity, or mitigating neurodegenerative damage. The growing body of preclinical data supports the notion that B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium could become a cornerstone in next-generation therapeutics.

Beyond clinical applications, CAS No. 698999-85-8 finds utility in diagnostic tools and biomarker studies. Its interaction with enzymes such as glucose-6-phosphate dehydrogenase (G6PD) allows researchers to assess redox status and metabolic health non-invasively. Such tools are particularly valuable in populations at risk for metabolic disorders or those undergoing treatments that affect NAD⁺ levels. By providing real-time insights into cellular redox balance, NADPNa-based assays could aid in personalized medicine approaches.

The synthetic pathway to B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium is another area of active investigation. Chemists are optimizing synthetic routes to improve yield, purity, and cost-effectiveness while adhering to green chemistry principles. Advances in biocatalysis have enabled the use of engineered enzymes to produce high-purity CAS No. 698999-85-8, reducing reliance on harsh chemical conditions and minimizing waste generation. Such innovations not only enhance production efficiency but also align with global sustainability goals.

The regulatory landscape for compounds like NADPNa is evolving alongside scientific understanding. Regulatory bodies are increasingly recognizing the importance of coenzymes like NAD⁺ derivatives in therapeutic contexts, leading to streamlined pathways for their approval when used appropriately under medical supervision. This trend bodes well for future commercialization efforts involving B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium, provided manufacturers meet stringent quality control standards.

In conclusion,B-Nicotinamide Adenine Dinucleotide*Phosphate Sodium (CAS No. 698999-85-8) represents a multifaceted compound with far-reaching implications across biochemistry, medicine, and biotechnology. Its role as a cofactor, intermediate metabolite, and potential therapeutic agent underscores its importance in modern research. As scientific understanding deepens and technological capabilities advance,NADPNa is poised to play an even greater role in addressing some of humanity's most pressing health challenges.